Cas no 140863-14-5 (Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester)

• Product Name: Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester
• CAS No: 140863-14-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1297360
• Update Time: 2024-08-03

Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester

• Inchi： 1S/C12H10N2O2/c1-16-12(15)11-8-9(4-6-13)2-3-10(11)5-7-14/h2-3,8H,4-5H2,1H3
• InChI Key： GDLWZRDMPYVHAU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(CC#N)=CC=C1CC#N

Computed Properties

• Exact Mass: 214.0743

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 433.9±45.0 °C(Predicted)
• PSA: 73.88